Cas no 895438-32-1 (N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide)

• Product Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide
• CAS No: 895438-32-1
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5821215
• PubChem ID: 7542949
• Update Time: 2025-10-21

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide
• F2525-0049
• AKOS024656789
• 895438-32-1
• CCG-310462
• SR-01000913498
• SR-01000913498-1
• N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3,4-dimethylbenzamide

• Inchi： 1S/C18H18N2O3S/c1-10-5-6-12(7-11(10)2)17(21)20-18-19-13-8-14(22-3)15(23-4)9-16(13)24-18/h5-9H,1-4H3,(H,19,20,21)
• InChI Key： WTFZWCQTBZVBHS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide

Professional Introduction to N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide (CAS No. 895438-32-1)

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide, identified by the CAS number 895438-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzamide class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzothiazole moiety and dimethyl substitution on the benzamide group, contribute to its unique chemical properties and biological interactions.

The benzothiazole ring system is a prominent scaffold in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and its stability under various physiological conditions. The dimethoxy substitution at the 5 and 6 positions of the benzothiazole ring enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. Additionally, the 3,4-dimethylbenzamide moiety introduces rigidity to the molecule, which can influence its binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with antimicrobial and anti-inflammatory properties. N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide has emerged as a promising candidate in this area due to its structural similarity to known bioactive molecules. Studies have demonstrated that compounds containing the benzothiazole scaffold can modulate various cellular pathways involved in inflammation and infection. The dimethylbenzamide group further enhances these effects by providing a hydrophobic anchor that improves membrane permeability and target binding.

One of the most compelling aspects of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide is its potential as a lead compound for drug discovery. Computational modeling studies have indicated that this molecule can interact with a range of biological targets, including enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The presence of multiple functional groups allows for fine-tuning of its pharmacokinetic properties, making it an ideal starting point for structure-activity relationship (SAR) studies.

The synthesis of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps include the formation of the benzothiazole ring followed by amide bond formation with the 3,4-dimethylbenzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These methods align with contemporary trends in synthetic organic chemistry aimed at improving efficiency and sustainability.

Evaluation of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide in preclinical models has revealed promising results regarding its biological activity. In vitro assays have shown that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Furthermore, preliminary in vivo studies indicate that it can modulate immune responses without significant toxicity. These findings suggest that N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy before human clinical trials can commence. N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide, with its unique structural features and demonstrated biological activity, is poised to enter this phase of development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

The future directions for research on N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide include optimizing its chemical structure for improved pharmacological properties and exploring new synthetic routes for scalable production. Advances in biocatalysis and flow chemistry may enable more sustainable manufacturing processes while maintaining high product quality. Additionally， integrating machine learning algorithms into drug discovery pipelines could accelerate the identification of new analogs with enhanced activity profiles.

In conclusion，N-(5，6-DIMETHOXY-l，3-BENZOTHIAZOL - 2-YL ) - 34-DIMETHYLBENZAMIDE (CAS NO .895438 - 32 - 1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structure , coupled with promising preclinical data , positions it as a valuable asset in ongoing drug development initiatives . As research continues to uncover new insights into its mechanisms of action , this compound is likely to play an increasingly important role in addressing global health challenges .